4-Cyclohexyl-4-(2-methoxycarbonyl-vinyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C20H33NO4
• Molecular Weight: 351.5 g/mol
• IUPAC Name: tert-butyl 4-cyclohexyl-4-(3-methoxy-3-oxoprop-1-enyl)piperidine-1-carboxylate
• InChI: InChI=1S/C20H33NO4/c1-19(2,3)25-18(23)21-14-12-20(13-15-21,11-10-17(22)24-4)16-8-6-5-7-9-16/h10-11,16H,5-9,12-15H2,1-4H3
• InChI Key: COZKJOJDOZSTJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C=CC(=O)OC)C2CCCCC2

Description

4-Cyclohexyl-4-(2-methoxycarbonyl-vinyl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C20H33NO4 and its molecular weight is 351.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trimethyl phosphonoacetate (1.41 ml, 8.72 mmole), lithium chloride (477 mg, 11.3 mmole), and 1,8-diazabicyclo[4.3.0]non-7-ene (DBU) (1.55 ml, 11.3 mmole) in anhydrous acetonitrile (25 ml) is added 4-cyclohexyl-4-formyl-piperidine-1-carboxylic acid tert-butyl ester, 7, (2.58 mg, 8.72 mmole) under argon at room temperature. The mixture is stirred for one hour and the solvent then removed under reduced pressure. The crude product is purified over silica (methylene chloride:methanol=15:1, Rf=0.78) to afford 2.64 g (86% yield) of the desired compound.